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Compound of Interest

Compound Name: Josiphos SL-J004-1

CAS No.: 158923-09-2

Cat. No.: B1146354

Get Quote

This guide provides an in-depth overview of the essential safety precautions for working with

Josiphos SL-J004-1, a chiral phosphine ligand used in chemical synthesis.[1] Designed for

researchers, scientists, and drug development professionals, this document synthesizes

technical data with established safety protocols to ensure the well-being of laboratory

personnel and the integrity of experimental outcomes. The information presented herein is a

combination of specific data for Josiphos SL-J004-1 and general best practices for handling

air-sensitive and potentially pyrophoric organophosphorus compounds.

Hazard Identification and Risk Assessment
Josiphos SL-J004-1, with the CAS number 158923-09-2, is an organophosphorus compound

that requires careful handling due to its chemical reactivity and potential health hazards.[2][3]

1.1. Chemical and Physical Properties

A clear understanding of the compound's properties is fundamental to a thorough risk

assessment.
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Property Value Source

CAS Number 158923-09-2 [3]

Molecular Formula C36H44FeP2 [2]

Molecular Weight 594.53 g/mol [2]

Appearance Crystals or powder

Purity Typically ≥97% [4]

1.2. Known Hazards

While a comprehensive Safety Data Sheet (SDS) for Josiphos SL-J004-1 is not publicly

available, existing data from chemical suppliers indicates the following hazards:

Acute Oral Toxicity: The compound is classified as "Harmful if swallowed" (H302),

accompanied by a GHS07 pictogram for "Harmful/Irritant" and the signal word "Warning".[3]

Air Sensitivity: As a phosphine ligand, Josiphos SL-J004-1 is expected to be sensitive to

atmospheric oxygen and moisture.[5][6] Many organophosphorus compounds can oxidize or

decompose upon exposure to air.[5]

Potential for Pyrophoricity: While not explicitly stated for this specific compound, many finely

divided metals and organophosphorus compounds are pyrophoric, meaning they can

spontaneously ignite in air.[7] A cautious approach assuming potential pyrophoricity is

therefore warranted.

Organophosphorus Compound Toxicity: Inhalation or skin contact with organophosphorus

compounds can lead to a range of health effects.[8] While occupational exposure is rarely

life-threatening, it can cause symptoms such as diarrhea, urination, miosis, bronchorrhea,

bronchospasm, emesis, lacrimation, and salivation (DUMBBELS).[8]

1.3. Risk Mitigation Strategy

A multi-layered approach to risk mitigation is essential. This involves a combination of

engineering controls, administrative procedures, and personal protective equipment (PPE).
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Risk Mitigation Hierarchy
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Caption: Hierarchy of controls for managing risks associated with Josiphos SL-J004-1.

Personal Protective Equipment (PPE)
The correct selection and use of PPE is the final barrier between the researcher and the

hazardous material.

2.1. Recommended PPE
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PPE Item Specification Rationale

Lab Coat
Fire-resistant (FR), fully

buttoned with tight cuffs.

Protects against splashes and

potential ignition of flammable

materials.[7][9]

Eye Protection
Safety goggles or a face shield

worn over safety glasses.

Protects eyes from splashes

and airborne particles.[7]

Gloves

Nitrile gloves as a primary

barrier. Consider wearing

flame-resistant gloves

underneath.

Provides chemical resistance

and protection from thermal

hazards.[7][10]

Clothing
Long pants and closed-toe

shoes.

Protects skin from potential

spills.[7]

Respiratory Protection
Type N95 (US) or equivalent

respirator.

Recommended for handling

powders outside of a

contained environment.

2.2. PPE Inspection and Maintenance

Before each use, inspect all PPE for signs of damage or degradation. Replace any

compromised items immediately.

Handling and Storage Protocols
Due to its air-sensitive nature, all manipulations of Josiphos SL-J004-1 should be performed

under an inert atmosphere.

3.1. Engineering Controls

Glovebox: The preferred method for handling and storing air-sensitive solids.[11][12] A

glovebox provides a controlled, inert atmosphere, minimizing the risk of oxidation and

contamination.[12]

Schlenk Line: A vacuum/inert gas manifold system that allows for the manipulation of air-

sensitive compounds in specialized glassware.[5] This is a suitable alternative to a glovebox.
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3.2. Step-by-Step Weighing and Transfer Protocol (Glovebox)

Preparation: Ensure the glovebox antechamber is properly purged and that all necessary

equipment (spatulas, weighing paper, vials) is inside the glovebox.

Inert Atmosphere Transfer: Bring the sealed container of Josiphos SL-J004-1 into the

glovebox through the antechamber.

Equilibration: Allow the container to equilibrate to the glovebox atmosphere temperature.

Weighing: Carefully open the container and weigh the desired amount of the solid onto

weighing paper or directly into a tared vial.

Sealing: Securely seal the reaction vessel and the stock container of Josiphos SL-J004-1.

Removal: Remove the sealed reaction vessel from the glovebox via the antechamber.
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Glovebox Weighing Workflow
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Caption: Workflow for weighing Josiphos SL-J004-1 in a glovebox.

3.3. Storage
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Store Josiphos SL-J004-1 in a tightly sealed container under an inert atmosphere (argon or

nitrogen) in a cool, dry, and well-ventilated area.[5][10] The use of a secondary container is

recommended.[10] It should be stored away from heat, flames, and incompatible materials

such as oxidizers.[10] Some sources suggest the material may be light-sensitive.[13]

Spill and Emergency Procedures
Immediate and appropriate action is crucial in the event of a spill or other emergency.

4.1. Spill Response

Small Spills (in a fume hood or glovebox):

Cover the spill with an appropriate extinguishing powder such as Met-L-X or dry sand.[9]

Using non-sparking tools, collect the absorbed material into a sealed container for

disposal.[9]

Large Spills (outside of a contained environment):

Evacuate the area immediately.

Alert emergency personnel.

Isolate the spill area for at least 25 meters (75 feet) for solids.[14]

4.2. First Aid

Ingestion: If medical advice is needed, have the product container or label at hand.[3] Seek

immediate medical attention.

Skin Contact: Remove contaminated clothing and gently wipe the material off the skin.[9]

Flush the affected area with water.[9]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes

at an eyewash station.[9]

Inhalation: Move the individual to fresh air.[9]
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4.3. Fire Fighting

Extinguishing Media: Use a dry chemical, CO2, or water spray for small fires. For large fires,

use a water spray, fog, or regular foam.[14]

Unsuitable Extinguishing Media: Do not use a direct stream of water on the product.

Disposal Considerations
All waste containing Josiphos SL-J004-1 must be treated as hazardous. Dispose of

contaminated materials and unused product in accordance with local, state, and federal

regulations.

Conclusion
Working with Josiphos SL-J004-1 requires a comprehensive understanding of its potential

hazards and the implementation of robust safety protocols. By adhering to the guidelines

outlined in this document, researchers can minimize risks and ensure a safe laboratory

environment. Always consult your institution's specific safety policies and procedures before

beginning any new experimental work.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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